![molecular formula C20H22N4O2 B2561799 N-(3-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl)cyclohexanecarboxamide CAS No. 946322-76-5](/img/structure/B2561799.png)
N-(3-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl)cyclohexanecarboxamide
Description
N-(3-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl)cyclohexanecarboxamide is a chemical compound that has gained significant attention in scientific research. It is a potent inhibitor of a specific enzyme, which makes it useful in various applications.
Scientific Research Applications
Antiviral Activity
Imidazo[1,2-a]pyridines have garnered attention due to their antiviral potential . Researchers have explored their efficacy against viral infections, including influenza, herpes simplex, and human immunodeficiency virus (HIV). The compound’s unique structure may interfere with viral replication or entry mechanisms.
Antiulcer Properties
Studies suggest that imidazo[1,2-a]pyridines possess antiulcer activity . These compounds could play a role in managing gastrointestinal disorders by modulating acid secretion or promoting mucosal healing.
Antibacterial Effects
Imidazo[1,2-a]pyridines exhibit antibacterial properties . Researchers investigate their potential as novel antibiotics, targeting bacterial pathogens and combating antibiotic-resistant strains.
Anticancer Potential
This compound class has shown promise as anticancer agents . Imidazo[1,2-a]pyridines may inhibit specific kinases (such as cyclin-dependent kinases) involved in cell cycle regulation. Their ability to disrupt cancer cell growth and survival pathways warrants further exploration.
Antifungal Activity
Imidazo[1,2-a]pyridines also demonstrate antifungal effects . Researchers explore their use against fungal infections, including candidiasis and dermatophytosis.
Antituberculosis Properties
Some imidazo[1,2-a]pyridines exhibit antituberculosis activity . These compounds could contribute to the development of new tuberculosis treatments.
Calcium Channel Blockers
In addition to their biological activities, imidazo[1,2-a]pyridines have been investigated as calcium channel blockers . These compounds may modulate calcium influx, impacting cardiovascular function.
GABA A Receptor Modulation
Certain imidazo[1,2-a]pyridines act as GABA A receptor modulators . These receptors play a crucial role in neurotransmission and neuronal excitability, making these compounds relevant in neuroscience research.
properties
IUPAC Name |
N-[3-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl]cyclohexanecarboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22N4O2/c1-26-19-11-10-18-22-17(13-24(18)23-19)15-8-5-9-16(12-15)21-20(25)14-6-3-2-4-7-14/h5,8-14H,2-4,6-7H2,1H3,(H,21,25) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
TYPFVEMPTSHQNV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=NN2C=C(N=C2C=C1)C3=CC(=CC=C3)NC(=O)C4CCCCC4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22N4O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
350.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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